Cas no 319-78-8 (D-Isoleucine)

D-Isoleucine Properties
Names and Identifiers
-
- (2R,3R)-2-Amino-3-methylpentanoic acid
- H-D-Ile-OH
- D-lsoleucine
- D-Isoleucine
- (2R (3R)-2-Amino-3-methylpentanoic acid
- H-D-Allo-Ile-OH
- H-D-lle-OH
- (2R, 3R)-2-Amino-3-methylpentanoic acid
- (R)-Isoleucine
- (R)-2-Amino-(S)-3-methylvaleric acid
- DS-18182
- CHEBI:27730
- UNII-V87GJA0G54
- D-Ile
- HY-I1070
- EN300-101180
- M03125
- (2R,3R)-2-Amino-3-methylvaleric acid
- 6B147F4F-BD4E-4FC3-9B73-D1EC1622E02D
- V87GJA0G54
- 319-78-8
- FD21838
- DL-Isoleucine, cell culture tested
- EINECS 206-269-2
- DL-Isoleucine, 99%, FCC, FG
- DL-Isoleucine, ReagentPlus(R), 99%
- SCHEMBL159567
- BRN 1721793
- DL-Isoleucine, Vetec(TM) reagent grade, 98%
- Q27103290
- AM81840
- NS00074124
- MFCD00064221
- C06418
- Isoleucine, D-
- 4-04-00-02774 (Beilstein Handbook Reference)
- Z1203578023
- AC-22374
- D-Isoleucine, >=98% (TLC)
- AKOS006340929
- ISOLEUCINE, (-)-
- CS-0011143
- DTXSID1046346
- alloisoleucin
- (R)Isoleucine
- (2R, 3R)2Amino3methylpentanoic acid
- Isoleucine, D- (8CI); (2R,3R)-2-Amino-3-methylpentanoic acid; (R)-Isoleucine
- DTXCID701477645
-
- MDL: MFCD00064221
- InChIKey: AGPKZVBTJJNPAG-RFZPGFLSSA-N
- Inchi: 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m1/s1
- SMILES: CC[C@@H](C)[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 131.094629g/mol
- Surface Charge: 0
- XLogP3: -1.7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 131.094629g/mol
- Monoisotopic Mass: 131.094629g/mol
- Topological Polar Surface Area: 63.3Ų
- Heavy Atom Count: 9
- Complexity: 103
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.14470
- PSA: 63.32000
- Refractive Index: -40.5 ° (C=4, 6mol/L HCl)
- Boiling Point: 225.8℃ at 760 mmHg
- Melting Point: 272-274 ºC
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 90.3±22.6 °C
- Color/Form: Not available
- Solubility: Not available
- Specific Rotation: -37 º (c=5, 1 N HCl 24 ºC)
- Density: 1.1720 (estimate)
D-Isoleucine Security Information
- RTECS:NR4700000
- WGK Germany:3
- Safety Term:S24/25
- Safety Instruction: S24/25
- Risk Phrases:R40
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition:Store at 4 ° C, better storage at -4 ° C
- Risk Phrases: R40: limited evidence for its carcinogenic role.
- Signal Word:warning
D-Isoleucine Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
D-Isoleucine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I6IE-250mg |
D-Isoleucine |
319-78-8 | 97% | 250mg |
$145.00 | 2025-02-28 | |
A2B Chem LLC | AI47446-25mg |
D-Isoleucine |
319-78-8 | 95% | 25mg |
$42.00 | 2024-04-20 | |
Aaron | AR00I6QQ-100mg |
D-ISOLEUCINE |
319-78-8 | 98% | 100mg |
$13.00 | 2025-02-28 | |
Advanced ChemBlocks | O28696-250MG |
D-Isoleucine |
319-78-8 | 95% | 250MG |
$75 | 2023-09-15 | |
Ambeed | A306435-100mg |
H-D-Ile-OH |
319-78-8 | 98% | 100mg |
$95.0 | 2025-02-27 | |
Apollo Scientific | OR36341-250mg |
H-D-Ile-OH |
319-78-8 | 250mg |
£62.00 | 2023-08-31 | ||
Crysdot LLC | CD21008681-250mg |
H-D-Ile-OH |
319-78-8 | 98% | 250mg |
$75 | 2024-07-18 | |
Enamine | EN300-101180-0.05g |
(2R,3R)-2-amino-3-methylpentanoic acid |
319-78-8 | 95% | 0.05g |
$22.0 | 2023-10-28 | |
eNovation Chemicals LLC | Y1049991-1g |
D-Isoleucine |
319-78-8 | 98% | 1g |
$185 | 2022-09-07 | |
Fluorochem | M03125-1g |
H-D-lle-OH |
319-78-8 | 97% | 1g |
£98.00 | 2022-02-28 |
D-Isoleucine Suppliers
D-Isoleucine Related Literature
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Feng Wan,Nan Wang,Yuxin Zhu,Chuyan Tang,Jerome Claverie,Wenjun Tang Chem. Commun. 2021 57 5546
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K. Bevan,J. S. Davies,C. H. Hassall,D. A. S. Phillips J. Chem. Soc. D 1969 1246a
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Alexander Burtea,Nicholas T. Salzameda Med. Chem. Commun. 2014 5 706
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7. Amino-acids and peptides. Part X. Characterisation of the monamycins, members of a new family of cyclodepsipeptide antibioticsK. Bevan,J. S. Davies,C. H. Hassall,R. B. Morton,D. A. S. Phillips J. Chem. Soc. C 1971 514
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8. The biosynthetic origin of D-isoleucine in the monamycinsJohn S. Davies,Michael H. Foley,Cedric H. Hassall,Victor Arroyo J. Chem. Soc. Chem. Commun. 1973 782
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9. Pyrrolizidine alkaloid biosynthesis. Relative rates of incorporation of the isomers of isoleucine into the necic acid component of senecionineNoel M. Davies,David H. G. Crout J. Chem. Soc. Perkin Trans. 1 1974 2079
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10. Direct 1H n.m.r. observation of the cell-free conversion of δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine and δ-(L-α-aminoadipyl)-L-cysteinyl-D-(–)-isoleucine into penicillinsGulam Bahadur,Jack E. Baldwin,Leslie D. Field,Eeva-M. M. Lehtonen,John J. Usher,Carlos A. Vallejo,Edward P. Abraham,Robert L. White J. Chem. Soc. Chem. Commun. 1981 917

